Cas no 62055-13-4 (Trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium;diiodide)

• Product name: Trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium;diiodide
• CAS No: 62055-13-4
• MF: C₁₂N₄O₂+₂^.₂[I-]
• MW: 485.962
• CID: 1635783
• PubChem ID: 43889

Trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium;diiodide Chemical and Physical Properties

Names and Identifiers

• GC 41
• Oxalylbis(iminoethylene)bis(trimethylammonium iodide)
• AMMONIUM, OXALYLBIS(IMINOETHYLENE)BIS(TRIMETHYL-, DIIODIDE
• Ethanaminium, 2,2'-((1,2-dioxo-1,2-ethanediyl)diimino)bis(N,N,N-trimethyl-, diiodide
• AC1L2AQ3
• LS-18750
• 2,2'-[(1,2-dioxoethane-1,2-diyl)diimino]bis(N,N,N-trimethylethanaminium) diiodide
• trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium diiodide
• diiodide
• trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium
• 62055-13-4
• Trimethyl-[2-[[2-oxo-2-[2-(trimethylazaniumyl)ethylamino]acetyl]amino]ethyl]azanium;diiodide

• Inchi： InChI=1S/C12H26N4O2.2HI/c1-15(2,3)9-7-13-11(17)12(18)14-8-10-16(4,5)6;;/h7-10H2,1-6H3;2*1H
• InChI Key： IQUJETVSSPGGHT-UHFFFAOYSA-N
• SMILES： C[N+](C)(C)CCNC(=O)C(=O)NCC[N+](C)(C)C.[I-].[I-]

Computed Properties

• Exact Mass: 485.8102
• Monoisotopic Mass: 514.030162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 62.34